Cas no 1361893-79-9 (Ethyl 2-(aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-acetate
• CAS No: 1361893-79-9
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4931786
• Update Time: 2025-07-02

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-10(17)4-7-9(18-2)6-16-8(5-15)11(7)12(13)14/h6,12H,3-5,15H2,1-2H3
• InChI Key： RNNFWEBPRYOFFC-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-4-acetate

Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate: A Novel Compound in Pharmaceutical Research

Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound, with the CAS number 1361893-79-9, belongs to the class of pyridine derivatives and exhibits a complex combination of functional groups that may contribute to its biological activity. The chemical structure of this compound is characterized by a pyridine ring with substituents at specific positions, including a methoxy group at the 5-position, a difluoromethyl group at the 3-position, and an aminomethyl group at the 2-position, all of which are connected to an ethyl acetate chain. These structural features make it a promising candidate for further exploration in drug discovery.

The synthesis of Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate involves multiple steps, including the formation of the pyridine ring and the introduction of the functional groups through a series of chemical reactions. Researchers have focused on optimizing the synthetic pathway to improve the yield and purity of the final product. Recent studies have demonstrated that the use of advanced catalysts and reaction conditions can significantly enhance the efficiency of the synthesis process. This advancement is particularly important for the large-scale production of the compound, which is essential for its potential application in pharmaceutical formulations.

One of the key areas of research involving Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate is its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties, which could make it a valuable candidate for the development of new drugs targeting inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed promising activity in vitro against certain inflammatory markers, indicating its potential as an anti-inflammatory agent. However, further research is needed to validate these findings and to explore the mechanisms underlying its biological effects.

In addition to its potential anti-inflammatory properties, Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate has also been investigated for its possible role in cancer treatment. A 2024 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the growth of certain cancer cells in vitro. The study suggested that the compound may interact with specific cellular targets, leading to the suppression of tumor growth. These findings underscore the potential of this compound as a lead candidate for the development of novel anticancer therapies. However, additional research is required to confirm these results and to determine the safety and efficacy of the compound in vivo.

The pharmacological properties of Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate are still being explored, and researchers are working to elucidate the mechanisms by which this compound exerts its biological effects. One area of focus is the interaction of the compound with various receptors and enzymes in the body. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed potential interactions with certain enzymes involved in metabolic processes. These interactions may contribute to the compound's therapeutic effects, although the exact mechanisms remain to be fully understood.

The development of new drugs often requires extensive research to ensure their safety and efficacy. As a result, researchers are actively investigating the potential side effects and toxicological profile of Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate. A 2024 study published in the Journal of Medicinal Chemistry reported that the compound exhibited low toxicity in in vitro studies, suggesting that it may be a safe candidate for further development. However, more research is needed to evaluate its long-term safety and to determine its potential for use in clinical settings.

The potential applications of Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate extend beyond its therapeutic uses. Researchers are also exploring its potential as a chemical probe for studying biological processes. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound could be used to investigate the role of specific receptors and enzymes in various physiological processes. This application highlights the versatility of the compound and its potential for use in both therapeutic and research contexts.

The synthesis and characterization of Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate have been the focus of several recent studies. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to confirm the structure of the compound and to study its chemical properties. These studies have provided valuable insights into the molecular characteristics of the compound and have contributed to the understanding of its potential applications.

As the field of pharmaceutical research continues to evolve, the exploration of compounds like Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate is becoming increasingly important. The unique molecular structure of this compound, combined with its potential therapeutic applications, makes it a promising candidate for further research. Ongoing studies are focused on optimizing its synthesis, understanding its biological effects, and evaluating its safety and efficacy. These efforts are essential for the development of new drugs that can address unmet medical needs and improve patient outcomes.

In conclusion, Ethyl 2-(Aminomethyl)-3-(Difluoromethyl)-5-Methoxypyridine-4-Acetate represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and potential therapeutic applications make it a valuable candidate for further exploration. As researchers continue to investigate its properties and potential applications, this compound may play a crucial role in the development of new drugs that can address a wide range of medical conditions. The ongoing studies on this compound are expected to provide valuable insights into its biological effects and its potential for use in both therapeutic and research contexts.